Cas no 1428233-97-9 (3-(Benzyloxy)-5-(iodomethyl)isoxazole)

• Product Name: 3-(Benzyloxy)-5-(iodomethyl)isoxazole
• CAS No: 1428233-97-9
• MF: C₁₁H₁₀INO₂
• MW: 315.107075214386
• CID: 5056679
• Update Time: 2025-06-13

3-(Benzyloxy)-5-(iodomethyl)isoxazole Chemical and Physical Properties

Names and Identifiers

• 3-(benzyloxy)-5-(iodomethyl)isoxazole
• 5-(iodomethyl)-3-phenylmethoxy-1,2-oxazole
• 3-(Benzyloxy)-5-(iodomethyl)isoxazole

• Inchi： 1S/C11H10INO2/c12-7-10-6-11(13-15-10)14-8-9-4-2-1-3-5-9/h1-6H,7-8H2
• InChI Key： ZUHDKVGVLKUBMC-UHFFFAOYSA-N
• SMILES： ICC1=CC(=NO1)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 185
• XLogP3: 3.2
• Topological Polar Surface Area: 35.3

Additional information on 3-(Benzyloxy)-5-(iodomethyl)isoxazole

Introduction to 3-(Benzyloxy)-5-(iodomethyl)isoxazole (CAS No. 1428233-97-9)

3-(Benzyloxy)-5-(iodomethyl)isoxazole, identified by the Chemical Abstracts Service Number (CAS No.) 1428233-97-9, is a significant compound in the realm of medicinal chemistry and pharmaceutical research. This heterocyclic molecule features an isoxazole core, which is a privileged scaffold in drug discovery due to its broad biological activity and structural versatility. The presence of both a benzyloxy group and an iodomethyl substituent on the isoxazole ring endows this compound with unique chemical properties that make it a valuable intermediate in the synthesis of bioactive molecules.

The benzyloxy moiety, attached at the C-3 position of the isoxazole ring, contributes to the compound's solubility and stability, making it more amenable for further functionalization. On the other hand, the iodomethyl group at the C-5 position serves as a versatile handle for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely employed in constructing complex molecular architectures. These attributes have positioned 3-(Benzyloxy)-5-(iodomethyl)isoxazole as a cornerstone in the development of novel therapeutic agents.

In recent years, there has been a surge in interest regarding isoxazole derivatives due to their demonstrated efficacy in various pharmacological contexts. The isoxazole scaffold is known to exhibit inhibitory activity against multiple targets, including enzymes and receptors implicated in inflammatory diseases, infectious disorders, and cancer. Specifically, studies have highlighted the potential of isoxazole derivatives as inhibitors of cyclooxygenase (COX) enzymes, which play a crucial role in pain and inflammation pathways.

Moreover, the structural motif of 3-(Benzyloxy)-5-(iodomethyl)isoxazole has been explored in the context of antiviral research. The iodomethyl group facilitates the introduction of diverse pharmacophores through palladium-catalyzed reactions, enabling the generation of libraries of compounds for high-throughput screening. Recent publications have demonstrated the utility of this compound in synthesizing derivatives with enhanced antiviral properties against RNA viruses. The benzyloxy group further aids in modulating pharmacokinetic profiles, improving oral bioavailability and metabolic stability.

The synthesis of 3-(Benzyloxy)-5-(iodomethyl)isoxazole typically involves multi-step organic transformations starting from commercially available precursors. The construction of the isoxazole ring can be achieved through cyclization reactions, often employing copper or palladium catalysts to ensure high yields and selectivity. Once the core structure is established, functionalization at the C-3 and C-5 positions proceeds via nucleophilic substitution or directed ortho-metalation strategies. The iodomethyl group can be introduced either during or after ring formation, depending on synthetic feasibility.

The versatility of 3-(Benzyloxy)-5-(iodomethyl)isoxazole extends to its application in fragment-based drug design. By serving as a key intermediate, this compound allows medicinal chemists to rapidly assemble novel analogs with tailored biological activities. Fragment-based approaches leverage small molecules with known bioactivity to identify lead compounds through iterative optimization cycles. The ease with which 3-(Benzyloxy)-5-(iodomethyl)isoxazole can be modified makes it an indispensable tool in these endeavors.

Recent advances in computational chemistry have further enhanced the utility of 3-(Benzyloxy)-5-(iodomethyl)isoxazole in drug discovery. Molecular modeling techniques predict binding interactions between this compound and target proteins with remarkable accuracy. Such predictions guide synthetic efforts by highlighting key residues involved in binding and suggesting modifications that could improve affinity. Integrating experimental data with computational insights has led to more efficient development pipelines for new therapeutics.

The pharmaceutical industry has taken notice of 3-(Benzyloxy)-5-(iodomethyl)isoxazole due to its potential therapeutic applications across multiple disease areas. Researchers are particularly interested in its role as a precursor for kinase inhibitors, which are critical targets in oncology. By leveraging its iodomethyl handle for cross-coupling reactions, chemists can generate libraries of compounds designed to disrupt aberrant signaling pathways in cancer cells. Preliminary studies suggest that derivatives derived from this scaffold exhibit promising preclinical activity.

Another emerging area where 3-(Benzyloxy)-5-(iodomethyl)isoxazole shows promise is in neurodegenerative disease research. Isoxazole derivatives have shown potential as modulators of neurotransmitter systems implicated in conditions such as Alzheimer's disease and Parkinson's disease. The benzyloxy group contributes to blood-brain barrier penetration, while the iodomethyl moiety allows for further derivatization to optimize central nervous system activity. Ongoing research aims to uncover novel therapeutic strategies leveraging these properties.

The environmental impact of synthesizing and utilizing 3-(Benzyloxy)-5-(iodomethyl)isoxazole is also a consideration within green chemistry frameworks. Efforts are underway to develop more sustainable synthetic routes that minimize waste and reduce reliance on hazardous reagents. Catalytic methods that employ recyclable ligands or water-tolerant conditions are being explored to enhance sustainability without compromising yield or purity.

In conclusion,3-(Benzylooxy)-5-(iodomethyl)isoxazole (CAS No. 1428233-97-9) represents a fascinating compound with far-reaching implications in medicinal chemistry and drug development. Its unique structural features enable diverse functionalization strategies, making it an invaluable intermediate for generating bioactive molecules with potential applications across numerous therapeutic areas. As research continues to uncover new biological activities and synthetic methodologies,3-(Benzylooxy)-5-(iodomethyl)isoxazole will undoubtedly remain at forefront of pharmaceutical innovation.